![molecular formula C13H9ClO B1587068 2'-Chloro-[1,1'-biphenyl]-2-carbaldehyde CAS No. 223575-76-6](/img/structure/B1587068.png)
2'-Chloro-[1,1'-biphenyl]-2-carbaldehyde
Cat. No. B1587068
Key on ui cas rn:
223575-76-6
M. Wt: 216.66 g/mol
InChI Key: VNKJIEIGSAHDGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07348348B2
Procedure details
To a solution of 2-bromochlorobenzene (0.12 mL, 1 mmol) and 2-formylbenzeneboronic acid (0.17 g, 1.1 mmol) in toluene (9 mL) were added 2M aq. sodium carbonate (1.2 mL) followed by (Ph3P)4Pd (0.34 g, 0.3 mmol). The resulting reaction mixture was refluxed for 3 h, cooled and diluted ethyl acetate. The organic phase was washed with water, saturated aq. sodium bicarbonate, brine and dried over sodium sulfate. The filtrate was concentrated in vacuo and the residue obtained was purified by chromatography (hexane:ethyl acetate; 4:1) to yield the title product.
Name
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[Cl:8].[CH:9]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1B(O)O)=[O:10].C(=O)([O-])[O-].[Na+].[Na+].C(OCC)(=O)C>C1(C)C=CC=CC=1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH:9]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[Cl:8])=[O:10] |f:2.3.4,^1:42,44,63,82|
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Inputs
Step One
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Name
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|
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Quantity
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0.12 mL
|
|
Type
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reactant
|
|
Smiles
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BrC1=C(C=CC=C1)Cl
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|
Name
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|
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Quantity
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0.17 g
|
|
Type
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reactant
|
|
Smiles
|
C(=O)C1=C(C=CC=C1)B(O)O
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|
Name
|
|
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Quantity
|
1.2 mL
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
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|
Name
|
|
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Quantity
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9 mL
|
|
Type
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solvent
|
|
Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
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Step Three
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Name
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|
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Quantity
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0.34 g
|
|
Type
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catalyst
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|
Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
|
Conditions
Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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The resulting reaction mixture
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TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
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was refluxed for 3 h
|
|
Duration
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3 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
cooled
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WASH
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Type
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WASH
|
|
Details
|
The organic phase was washed with water, saturated aq. sodium bicarbonate, brine
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was purified by chromatography (hexane:ethyl acetate; 4:1)
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Outcomes
Product
|
Name
|
|
|
Type
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product
|
|
Smiles
|
C(=O)C1=C(C=CC=C1)C1=C(C=CC=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
